Cas no 52419-39-3 (2-Propanol, 1-[2-butoxy-1-(chloromethyl)ethoxy]-3-chloro-)

• Product Name: 2-Propanol, 1-[2-butoxy-1-(chloromethyl)ethoxy]-3-chloro-
• CAS No: 52419-39-3
• MF: C₁₀H₂₀Cl₂O₃
• MW: 259.170001983643
• CID: 359663
• PubChem ID: 71365642
• Update Time: 2025-04-19

2-Propanol, 1-[2-butoxy-1-(chloromethyl)ethoxy]-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[2-butoxy-1-(chloromethyl)ethoxy]-3-chloro-
• 1-(1-butoxy-3-chloropropan-2-yl)oxy-3-chloropropan-2-ol
• 1-[(1-BUTOXY-3-CHLOROPROPAN-2-YL)OXY]-3-CHLOROPROPAN-2-OL
• 52419-39-3
• DTXSID60789041

• Inchi： 1S/C10H20Cl2O3/c1-2-3-4-14-8-10(6-12)15-7-9(13)5-11/h9-10,13H,2-8H2,1H3
• InChI Key： INLRXGFFEBMSBR-UHFFFAOYSA-N
• SMILES： ClCC(COCCCC)OCC(CCl)O

Computed Properties

• Exact Mass: 258.0791
• Monoisotopic Mass: 258.0789499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69